Cas no 1254514-19-6 (4,6-Dibromo-1-iodoisoquinoline)
1254514-19-6 structure
Product Name:4,6-Dibromo-1-iodoisoquinoline
CAS No:1254514-19-6
MF:C9H4Br2IN
MW:412.847232818604
CID:3160430
PubChem ID:129962399
Update Time:2025-04-21
4,6-Dibromo-1-iodoisoquinoline Chemical and Physical Properties
Names and Identifiers
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- 4,6-Dibromo-1-iodoisoquinoline
- 1254514-19-6
-
- Inchi: 1S/C9H4Br2IN/c10-5-1-2-6-7(3-5)8(11)4-13-9(6)12/h1-4H
- InChI Key: DTRHXACGXUQSEP-UHFFFAOYSA-N
- SMILES: IC1C2C=CC(=CC=2C(=CN=1)Br)Br
Computed Properties
- Exact Mass: 412.77347Da
- Monoisotopic Mass: 410.77552Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12.9Ų
4,6-Dibromo-1-iodoisoquinoline Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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